Cas no 2101197-35-5 (3-amino-N-(3-isopropoxypropyl)-1-isopropyl-1H-pyrazole-5-carboxamide)

• Product Name: 3-amino-N-(3-isopropoxypropyl)-1-isopropyl-1H-pyrazole-5-carboxamide
• CAS No: 2101197-35-5
• MF: C₁₃H₂₄N₄O₂
• MW: 268.355262756348
• CID: 5222700
• Update Time: 2025-06-08

3-amino-N-(3-isopropoxypropyl)-1-isopropyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-(3-isopropoxypropyl)-1-isopropyl-1H-pyrazole-5-carboxamide
• 1H-Pyrazole-5-carboxamide, 3-amino-N-[3-(1-methylethoxy)propyl]-1-(1-methylethyl)-

• Inchi： 1S/C13H24N4O2/c1-9(2)17-11(8-12(14)16-17)13(18)15-6-5-7-19-10(3)4/h8-10H,5-7H2,1-4H3,(H2,14,16)(H,15,18)
• InChI Key： WPSGIDZVQIXJEB-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C(NCCCOC(C)C)=O)=CC(N)=N1

Additional information on 3-amino-N-(3-isopropoxypropyl)-1-isopropyl-1H-pyrazole-5-carboxamide

Introduction to 3-amino-N-(3-isopropoxypropyl)-1-isopropyl-1H-pyrazole-5-carboxamide (CAS No. 2101197-35-5)

3-amino-N-(3-isopropoxypropyl)-1-isopropyl-1H-pyrazole-5-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2101197-35-5, belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its amine, isopropoxypropyl, and isopropyl substituents, contribute to its unique chemical properties and make it a subject of interest for further exploration in drug discovery and development.

The compound's molecular structure incorporates a pyrazole-5-carboxamide core, which is a well-documented scaffold in medicinal chemistry. Pyrazole derivatives have been extensively studied due to their ability to interact with various biological targets, including enzymes and receptors. The presence of an amino group at the 3-position and isopropyl groups at the 1-position enhances the molecule's solubility and reactivity, making it a promising candidate for further functionalization and derivatization.

In recent years, there has been a growing interest in developing novel pyrazole-based compounds with enhanced pharmacological properties. The 3-amino-N-(3-isopropoxypropyl)-1-isopropyl-1H-pyrazole-5-carboxamide structure has been investigated for its potential role in modulating biological pathways associated with inflammation, cancer, and infectious diseases. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in these pathways, making it a valuable asset in the search for new therapeutic agents.

The synthesis of 3-amino-N-(3-isopropoxypropyl)-1-isopropyl-1H-pyrazole-5-carboxamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The introduction of the isopropoxypropyl group at the nitrogen position introduces steric hindrance, which can influence the compound's binding affinity to biological targets. This feature is particularly important in drug design, as it can help optimize interactions with specific receptors or enzymes.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The pyrazole core provides a versatile platform for structural modifications, allowing chemists to fine-tune its pharmacological properties. Researchers have been exploring various derivatives of this compound to enhance its bioavailability, selectivity, and overall efficacy. These efforts are part of a broader trend in medicinal chemistry aimed at identifying and optimizing molecules that can address unmet medical needs.

The 3-amino-N-(3-isopropoxypropyl)-1-isopropyl-1H-pyrazole-5-carboxamide structure has also attracted attention for its potential applications in combinatorial chemistry and high-throughput screening (HTS) campaigns. These approaches allow researchers to rapidly evaluate large libraries of compounds for their biological activity. The compound's unique chemical profile makes it an ideal candidate for inclusion in such libraries, where it may reveal new insights into drug-target interactions.

In addition to its pharmacological potential, this compound has implications in chemical biology research. Pyrazole derivatives are known to interact with various biological systems, making them useful tools for studying enzyme mechanisms and pathway regulation. The 3-amino-N-(3-isopropoxypropyl)-1-isopropyl-1H-pyrazole-5-carboxamide structure could serve as a probe to investigate the role of specific enzymes or receptors in disease processes.

The development of novel pharmaceuticals often involves extensive computational modeling and experimental validation. For 3-amino-N-(3-isopropoxypropyl)-1-isopropyl-1H-pyrazole-5-carboxamide, computational studies have been conducted to predict its binding modes to potential targets. These studies provide valuable insights into how the compound might interact with biological systems at the molecular level. Such information is crucial for guiding synthetic efforts and optimizing drug-like properties.

Furthermore, the environmental impact of pharmaceutical compounds is an increasingly important consideration in drug development. Researchers are exploring sustainable synthetic routes for 3-amino-N-(3-isopropoxypropyl)-1-isopropyl-1H-pyrazole-5-carboxamide that minimize waste and reduce energy consumption. These efforts align with global initiatives to promote green chemistry principles in pharmaceutical manufacturing.

The future prospects of 3-amino-N-(3-isopropoxypropyl)-1-isopropyl-1H-pyrazole-5-carboxamide are promising, with ongoing research aimed at uncovering its full therapeutic potential. As our understanding of biological systems continues to evolve, new opportunities will arise for leveraging this compound's unique properties. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory findings into effective treatments for patients worldwide.